molecular formula C17H16N2O2 B5746105 4-methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol CAS No. 311812-89-2

4-methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol

Cat. No. B5746105
CAS RN: 311812-89-2
M. Wt: 280.32 g/mol
InChI Key: ZLNHOMMVMITODB-UHFFFAOYSA-N
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Description

The compound “4-methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol” is a chemical compound with the linear formula C17H16N2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Compound 1 has demonstrated potent antileishmanial activity. In vitro studies revealed that compound 1 effectively inhibits Leishmania aethiopica promastigotes, with an IC50 of 0.018. This activity surpasses standard drugs like miltefosine and amphotericin B deoxycholate .

Antimalarial Activity

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health concern. Compound 1 also exhibits antimalarial potential. In vivo studies using Plasmodium berghei-infected mice showed that compounds 14 and 15 (related derivatives) achieved 70.2% and 90.4% suppression, respectively. These findings highlight their promise as antimalarial agents .

Anti-HIV Activity (Indole Derivatives)

While not directly related to compound 1, indole derivatives have been investigated for their anti-HIV properties. For instance, 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and screened against HIV-1 and HIV-2 strains. Such compounds may offer insights into antiviral drug development .

Antimicrobial Potential (Imidazole Derivatives)

Again, not specific to compound 1, imidazole-containing compounds have antimicrobial potential. For instance, (Z)-(4-((2-chloroquinolin-3-yl)methylene)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)substituted carbamic derivatives were evaluated against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes .

properties

IUPAC Name

4-methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O2/c1-11-16(14-10-13(21-2)8-9-15(14)20)17(19-18-11)12-6-4-3-5-7-12/h3-10,20H,1-2H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLNHOMMVMITODB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1)C2=CC=CC=C2)C3=C(C=CC(=C3)OC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701213932
Record name 4-Methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701213932
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

280.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

311812-89-2
Record name 4-Methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=311812-89-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Methoxy-2-(5-methyl-3-phenyl-1H-pyrazol-4-yl)phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701213932
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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